Cas no 895644-46-9 (1-(4-bromophenyl)-N-(2,4-dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(4-bromophenyl)-N-(2,4-dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 895644-46-9
• MF: C₁₈H₁₇BrN₄O₃
• MW: 417.256582975388
• CID: 5954735
• PubChem ID: 16801137
• Update Time: 2025-05-21

1-(4-bromophenyl)-N-(2,4-dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-N-(2,4-dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• 1-(4-bromophenyl)-N-(2,4-dimethoxyphenyl)-5-methyltriazole-4-carboxamide
• AKOS001887438
• 895644-46-9
• F1609-0869

• Inchi： 1S/C18H17BrN4O3/c1-11-17(21-22-23(11)13-6-4-12(19)5-7-13)18(24)20-15-9-8-14(25-2)10-16(15)26-3/h4-10H,1-3H3,(H,20,24)
• InChI Key： GYMWFEHHJOBMCP-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Br)C=C2)C(C)=C(C(NC2=CC=C(OC)C=C2OC)=O)N=N1

Computed Properties

• Exact Mass: 416.04840g/mol
• Monoisotopic Mass: 416.04840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 78.3Ų

Additional information on 1-(4-bromophenyl)-N-(2,4-dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

1-(4-Bromophenyl)-N-(2,4-Dimethoxyphenyl)-5-Methyl-1H-1,2,3-Triazole-4-Carboxamide: A Comprehensive Overview

The compound 1-(4-bromophenyl)-N-(2,4-dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide, identified by the CAS Registry Number 895644-46-9, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a triazole ring system and several substituents that contribute to its diverse chemical properties. The molecule's structure comprises a 1H-1,2,3-triazole core with a 5-methyl group and a carboxamide substituent at the 4-position. Additionally, the triazole ring is connected to a 4-bromophenyl group and an N-(2,4-dimethoxyphenyl) moiety, which further enhances its functional diversity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various methodologies. One notable approach involves the use of click chemistry principles, particularly the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This method has proven to be highly effective in constructing the triazole ring system while maintaining the integrity of the substituents. The incorporation of bromine and methoxy groups into the aromatic rings not only diversifies the electronic properties of the molecule but also opens up possibilities for further functionalization and applications in drug design.

The compound's unique structure endows it with intriguing biological activities. Recent studies have highlighted its potential as a modulator of various cellular pathways, making it a promising candidate for therapeutic applications. For instance, research has demonstrated that this compound exhibits selective inhibition against certain kinases involved in cancer progression. This activity suggests that it could serve as a lead compound for the development of anticancer agents. Furthermore, its ability to interact with specific G-protein coupled receptors (GPCRs) has opened avenues for exploring its role in treating neurological disorders such as Alzheimer's disease.

In addition to its biological applications, this compound has shown promise in materials science. Its triazole core and substituted aromatic rings contribute to its stability and reactivity under various conditions. Recent investigations have explored its use as a building block for constructing advanced materials such as coordination polymers and metal–organic frameworks (MOFs). These materials exhibit exceptional porosity and selectivity, making them ideal candidates for gas storage and separation applications.

The synthesis and characterization of this compound have been extensively documented in recent scientific literature. Researchers have employed advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to confirm its structure and purity. These studies have also provided insights into its thermodynamic stability and reactivity under different conditions.

From an environmental perspective, understanding the fate and transport of this compound is crucial for assessing its potential impact on ecosystems. Preliminary studies indicate that it undergoes rapid degradation under UV light or enzymatic action, suggesting that it may not persist long-term in natural environments. However, further research is required to fully evaluate its environmental behavior and toxicity profile.

In conclusion, 1-(4-bromophenyl)-N-(2,4-dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide represents a versatile molecule with multifaceted applications across chemistry and pharmacology. Its unique structure and functional groups make it an attractive target for further research aimed at unlocking its full potential in drug discovery and materials science.